Cas no 99584-09-5 (5-amino-3-methyl-1,3-benzoxazol-2-one)

• Product Name: 5-amino-3-methyl-1,3-benzoxazol-2-one
• CAS No: 99584-09-5
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD09894079
• CID: 1084181
• PubChem ID: 23505663
• Update Time: 2025-05-27

5-amino-3-methyl-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-methylbenzo[d]oxazol-2(3H)-one
• 5-Amino-3-methyl-1,3-benzoxazol-2(3H)-one
• 5-amino-3-methyl-1,3-benzoxazol-2-one
• DTXSID60634587
• MFCD09894079
• AKOS008132544
• 99584-09-5
• 5-Amino-3-methyl-3H-benzooxazol-2-one
• CS-0256748
• EN300-65136
• JQPPHIWSRUYRAL-UHFFFAOYSA-N
• 5-amino-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• SCHEMBL399737
• Z424795770
• LS-08596
• SY180507
• ALBB-025509
• 5-amino-3-methyl-1,3-benzoxazol-2(3H)-one(SALTDATA: FREE)
• G41680
• 2(3H)-Benzoxazolone, 5-amino-3-methyl-

• MDL： MFCD09894079
• Inchi： 1S/C8H8N2O2/c1-10-6-4-5(9)2-3-7(6)12-8(10)11/h2-4H,9H2,1H3
• InChI Key： JQPPHIWSRUYRAL-UHFFFAOYSA-N
• SMILES： O1C(N(C)C2C=C(C=CC1=2)N)=O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 5-amino-3-methyl-1,3-benzoxazol-2-one

Comprehensive Overview of 5-amino-3-methyl-1,3-benzoxazol-2-one (CAS No. 99584-09-5): Properties, Applications, and Industry Insights

5-amino-3-methyl-1,3-benzoxazol-2-one (CAS No. 99584-09-5) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural framework. This benzoxazolone derivative features an amino group at the 5-position and a methyl substituent at the 3-position, which contribute to its reactivity and potential biological activities. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in designing kinase inhibitors and antimicrobial agents.

The compound's molecular formula (C₈H₈N₂O₂) and 164.16 g/mol molecular weight make it suitable for small-molecule therapeutic development. Recent studies highlight its potential in addressing antibiotic resistance – a critical global health challenge – through novel mechanism-of-action designs. The benzoxazole core demonstrates remarkable stability against metabolic degradation, a property highly valued in medicinal chemistry optimization.

In material science applications, 5-amino-3-methyl-1,3-benzoxazol-2-one serves as a precursor for fluorescent dyes and organic electronic materials. Its conjugated system allows for electron delocalization, making it valuable for developing OLED components and sensor technologies. The compound's photophysical properties are currently being investigated for potential use in bioimaging probes, aligning with the growing demand for non-invasive diagnostic tools.

Synthetic approaches to CAS 99584-09-5 typically involve cyclization reactions of ortho-aminophenol derivatives, with recent advancements focusing on green chemistry principles to reduce environmental impact. Industry leaders are particularly interested in developing catalytic methods that improve atom economy while maintaining high yields. These innovations respond to the pharmaceutical sector's push toward sustainable manufacturing practices.

Analytical characterization of 5-amino-3-methyl-1,3-benzoxazol-2-one employs advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. The compound's purity profile is crucial for research applications, with most commercial suppliers offering ≥98% purity grades. Proper storage recommendations suggest protection from light and moisture at controlled temperatures to maintain stability.

Emerging research explores the compound's potential in neurological applications, with preliminary studies suggesting possible modulation of neurotransmitter systems. This aligns with current scientific interest in neuroprotective agents for age-related cognitive decline. However, extensive pharmacological evaluation remains necessary before clinical applications can be considered.

The global market for benzoxazole derivatives like 99584-09-5 is projected to grow steadily, driven by pharmaceutical R&D investments and increasing demand for specialty chemicals. Regulatory considerations for this compound vary by region, with most jurisdictions classifying it as a research chemical rather than a therapeutic agent. Researchers must consult local guidelines regarding proper handling and disposal procedures.

Recent patent literature reveals innovative applications of 5-amino-3-methyl-1,3-benzoxazol-2-one in crop protection formulations, particularly as a scaffold for developing novel pesticide alternatives. This addresses growing consumer demand for environmentally friendly agrochemicals with reduced ecological impact. The compound's structural versatility allows for targeted modifications to enhance specificity against agricultural pests.

Quality control protocols for CAS 99584-09-5 emphasize rigorous impurity profiling, especially for pharmaceutical-grade material. Residual solvent analysis and heavy metal screening are standard requirements. Analytical method development continues to evolve with advancements in chromatographic techniques and spectroscopic detection systems.

Future research directions for this compound include exploration of its metal-chelating properties and potential in catalysis applications. The amino and carbonyl functionalities present opportunities for developing asymmetric synthesis catalysts, an area of significant interest in modern synthetic chemistry. Additionally, computational studies are investigating its molecular docking characteristics against various biological targets.